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Compound of Interest

Compound Name: Propargyl-PEG5-NHS ester

Cat. No.: B610259

Propargyl-PEG5-NHS Ester: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of Propargyl-PEG5-NHS ester. This heterobifunctional crosslinker
is a valuable tool in bioconjugation, drug delivery, and proteomics, enabling the precise linkage
of molecules through its dual reactive groups.

Core Chemical Properties and Structure

Propargyl-PEG5-NHS ester is characterized by a terminal propargyl group and an N-
hydroxysuccinimide (NHS) ester, separated by a hydrophilic polyethylene glycol (PEG) spacer.
The propargyl group facilitates covalent linkage to azide-containing molecules via copper-
catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry.”" The NHS
ester provides reactivity towards primary amines, commonly found in proteins and other
biomolecules, forming stable amide bonds. The PEG linker, consisting of five ethylene glycol
units, enhances the solubility and biocompatibility of the resulting conjugates.[1][2][3]

Physicochemical Data

A summary of the key quantitative data for Propargyl-PEG5-NHS ester is presented in the
table below. Data is aggregated from various chemical suppliers and should be considered as
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typical values.

Property Value Source
Molecular Formula C18H27NO9 [1114]
Molecular Weight 401.41 g/mol [1][4]
Colorless to light yellow )
Appearance o TCI America, BroadPharm
oil/liquid
Purity >90% - 98% [1][5]
- Soluble in DMSO, DMF, and
Solubility [6]
water
Storage Conditions -20°C, protect from light [1112]
Predicted Boiling Point 497.6 £ 55.0 °C [7]
Predicted Density 1.23+0.1 g/lcm3 [7]

Key Applications and Reaction Mechanisms

The dual functionality of Propargyl-PEG5-NHS ester makes it a versatile reagent in a variety
of scientific applications, including:

e Antibody-Drug Conjugates (ADCs): The NHS ester can be used to attach the linker to an
antibody, while the propargyl group allows for the subsequent conjugation of a cytotoxic drug
containing an azide group.

o PROTACS (Proteolysis Targeting Chimeras): This linker can be used in the synthesis of
PROTACS, which are molecules designed to bring a target protein and an E3 ubiquitin ligase
into proximity, leading to the degradation of the target protein.

e Bioconjugation: It is widely used to label proteins, peptides, and other biomolecules with a
terminal alkyne for subsequent click chemistry reactions.[1]

o Surface Modification: Amine-coated surfaces can be functionalized with propargyl groups for
further modification.
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Reaction with Primary Amines

The NHS ester of Propargyl-PEG5-NHS ester reacts with primary amines in a pH-dependent
manner to form a stable amide bond. The optimal pH for this reaction is typically between 7 and

9.

\ pH 7-9

Gropargyl-PEGS-NHS ester *

Gropargyl-PEGS-Amide-g -———= (N-hydroxysuccinimide)

h A
J

( R-NH2 (Primary Amine)

Gropargyl-PEGS-R) Cu(l) catalyst
| -
Triazole-linked Conjugate

Ns-R' (Azide)
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Preparation

Prepare Protein Solution Prepare Linker Stock
(pH 8.3) (in DMSO/DMF)
4 )

Reaction

y y

Mix Protein and Linke)

Incubate
(RT or 4°C)

Purify Conjugate
(SEC/Dialysis)

Characterize
(MS/SDS-PAGE)
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Reagent Preparation

. . Prepare Catalyst Mix Prepare Reducer
Propargyl-Molecule Azide-Molecule (CuSOa + Ligand) (Sodium Ascorbate)
4 : N
Reaction
H(Combine Reactants)
Add Catalyst Mix

Qnitiate with Reducer)<

Incubate (RT)

Purify Conjugate

Analyze Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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